Cas no 1804620-55-0 (2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804620-55-0
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 4832329
• Update Time: 2025-05-23

2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H7F3N2O2/c1-5-4-6(2-3-13)8(14-7(5)15)16-9(10,11)12/h4H,2H2,1H3,(H,14,15)
• InChI Key： KHOFYHVWTVNEMW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(CC#N)C=C(C)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 426
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804620-55-0)

2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804620-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique trifluoromethoxy group, which enhances its bioactivity and stability, making it a valuable intermediate in drug discovery and material science. The compound's molecular structure combines a hydroxyl group, a methyl group, and a cyano functional group, offering versatile reactivity for synthetic applications.

The growing demand for trifluoromethoxy-containing compounds in medicinal chemistry has positioned 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile as a key building block. Researchers are particularly interested in its potential to improve the pharmacokinetic properties of drug candidates, such as metabolic stability and membrane permeability. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, where the trifluoromethoxy group contributes to enhanced blood-brain barrier penetration.

In the agrochemical sector, 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile is explored for its herbicidal and insecticidal properties. The trifluoromethoxy moiety is known to increase the lipophilicity of agrochemicals, improving their absorption and efficacy. This aligns with the industry's focus on developing environmentally friendly pesticides with reduced toxicity to non-target organisms. The compound's structural features make it a promising candidate for next-generation crop protection agents.

Synthetic routes to 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile typically involve multi-step processes, including halogenation, nucleophilic substitution, and cyanation reactions. Optimizing these synthetic pathways is a current research focus, as it impacts the compound's scalability and cost-effectiveness. Advances in flow chemistry and catalytic methods are being investigated to improve the yield and purity of this valuable intermediate.

The market for fluorinated pyridine derivatives is expanding rapidly, driven by their applications in pharmaceuticals, agrochemicals, and electronic materials. 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile is part of this trend, with increasing demand from contract research organizations (CROs) and specialty chemical manufacturers. Industry reports indicate a compound annual growth rate (CAGR) of over 6% for similar fluorinated intermediates, reflecting their strategic importance in innovation-driven sectors.

Quality control and analytical characterization of 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical methods ensure compliance with regulatory standards and meet the stringent requirements of end-users in research and development.

Future research directions for 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile include exploring its potential in metal-organic frameworks (MOFs) and catalysis. The compound's ability to coordinate with metal ions and participate in supramolecular chemistry opens new possibilities for advanced materials design. Additionally, its electron-withdrawing properties make it interesting for developing organic semiconductors and photovoltaic materials, aligning with the global push for sustainable energy solutions.

In conclusion, 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804620-55-0) represents a versatile and valuable compound with broad applications across multiple industries. Its unique structural features and functional groups contribute to its growing importance in drug discovery, agrochemical development, and advanced materials science. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in scientific and industrial innovation.